Cas no 2379560-78-6 (4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 2379560-78-6
• MF: C₂₁H₂₄BNO₃
• MW: 349.231165885925
• MDL: MFCD11858389
• CID: 4776862
• Update Time: 2026-02-26

4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 4-Benzyloxy-1H-indole-boronic acid picol ester
• 1H-Indole, 4-(phenylmethoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-Benzyloxy-1H-indole-boronic acid pinacol ester
• 4-(Benzyloxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

• MDL： MFCD11858389
• Inchi： 1S/C21H24BNO3/c1-20(2)21(3,4)26-22(25-20)19-13-16-17(23-19)11-8-12-18(16)24-14-15-9-6-5-7-10-15/h5-13,23H,14H2,1-4H3
• InChI Key： JTLNBEPQQDWSGS-UHFFFAOYSA-N
• SMILES： O1B(C2=CC3C(=CC=CC=3N2)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 476
• Topological Polar Surface Area: 43.5

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 525.0±35.0 °C(Predicted)
• pka: 16.93±0.30(Predicted)